Cas no 31777-62-5 (N-((2,6-Dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)acetamide)

• Product Name: N-((2,6-Dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)acetamide
• CAS No: 31777-62-5
• MF: C₇H₉N₃O₃
• MW: 183.164661169052
• MDL: MFCD20728071
• CID: 1090431
• PubChem ID: 21793940
• Update Time: 2025-04-20

N-((2,6-Dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)acetamide Chemical and Physical Properties

Names and Identifiers

• N-((2,6-Dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl)acetamide
• N-((1,2,3,6-TETRAHYDRO-2,6-DIOXOPYRIMIDIN-4-YL)METHYL)ACETAMIDE
• N-[(2,4-dioxo-1H-pyrimidin-6-yl)methyl]acetamide
• 4-acetylaminomethylpyrimidine-2,6-dione
• 4-N-Acetyl-aminomethyl-uracil
• 6-(acetylamino-methyl)-1H-pyrimidine-2,4-dione
• 6-acetylaminomethylpyrimidine-2,4-dione
• Acetamide, N-[(1,2,3,6-tetrahydro-2,6-dioxo-4-pyrimidinyl)methyl]-
• AK143034
• AM81172
• CTK1B9591
• XUQNOSOIAOVPPA-UHFFFAOYSA-N
• SB56489
• 31777-62-5
• A875812
• SCHEMBL10844903
• 6-(acetylamino-methyl)-1H-pyrimidine-2,4-dione; 4-acetylaminomethylpyrimidine-2,6-dione
• DTXSID90618173
• N-[(2,6-Dioxo-1,2,3,6-tetrahydropyrimidin-4-yl)methyl]acetamide
• DB-352162

• MDL： MFCD20728071
• Inchi： 1S/C7H9N3O3/c1-4(11)8-3-5-2-6(12)10-7(13)9-5/h2H,3H2,1H3,(H,8,11)(H2,9,10,12,13)
• InChI Key： XUQNOSOIAOVPPA-UHFFFAOYSA-N
• SMILES： O=C1NC(C=C(CNC(C)=O)N1)=O

Computed Properties

• Exact Mass: 183.06447
• Monoisotopic Mass: 183.06439116g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 295
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2
• Topological Polar Surface Area: 87.3Ų

Experimental Properties

• PSA: 87.3